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Introduction

Furametpyr is a broad-spectrum pyrazole carboxamide fungicide developed by Sumitomo
Chemical.[1] It is recognized as a chiral molecule, existing as a racemic mixture of (R)- and (S)-
enantiomers.[2] As with many chiral pesticides, the biological activity of Furametpyr is
expected to be enantioselective, meaning the individual enantiomers may exhibit different
levels of fungicidal efficacy and potentially different toxicological profiles. This technical guide
provides a comprehensive overview of the known biological activity of Furametpyr, with a
focus on the importance of stereochemistry in its function as a succinate dehydrogenase
inhibitor (SDHI). While specific quantitative data on the individual enantiomers of Furametpyr
is not readily available in public literature, this guide synthesizes the current understanding of
its mode of action and the general principles of enantioselectivity in SDHI fungicides to inform
research and development efforts.

Furametpyr is primarily used for the control of rice sheath blight caused by Rhizoctonia solani.
[3] Its systemic and curative properties make it an effective tool in managing this significant
agricultural disease.[2] The fungicidal activity of Furametpyr and other SDHIs stems from their
ability to inhibit the mitochondrial enzyme succinate dehydrogenase (also known as complex II)
in the electron transport chain.[1][2] This disruption of cellular respiration leads to the cessation
of fungal growth and eventual cell death.
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Mechanism of Action: Succinate Dehydrogenase
Inhibition

The primary target of Furametpyr is the succinate dehydrogenase (SDH) enzyme, a key
component of both the tricarboxylic acid (TCA) cycle and the mitochondrial electron transport
chain. By binding to the ubiquinone-binding site (Q-site) of the SDH enzyme, Furametpyr
blocks the transfer of electrons from succinate to ubiquinone. This inhibition disrupts the
production of ATP, the primary energy currency of the cell, ultimately leading to fungal mortality.

The pyrazole carboxamide chemical class, to which Furametpyr belongs, is a well-established

group of SDHI fungicides.[4]

The following diagram illustrates the signaling pathway and the point of inhibition by

Furametpyr:
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Figure 1. Mechanism of action of Furametpyr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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